Cas no 2228320-39-4 (2-ethoxy-4-(1H-imidazol-4-yl)phenol)

• Product Name: 2-ethoxy-4-(1H-imidazol-4-yl)phenol
• CAS No: 2228320-39-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6077683
• PubChem ID: 165617164
• Update Time: 2025-06-15

2-ethoxy-4-(1H-imidazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(1H-imidazol-4-yl)phenol
• EN300-1821185
• 2228320-39-4

• Inchi： 1S/C11H12N2O2/c1-2-15-11-5-8(3-4-10(11)14)9-6-12-7-13-9/h3-7,14H,2H2,1H3,(H,12,13)
• InChI Key： VQMRQMXUQGEUGO-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=C(C=1)C1=CN=CN1)O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-ethoxy-4-(1H-imidazol-4-yl)phenol

Comprehensive Overview of 2-ethoxy-4-(1H-imidazol-4-yl)phenol (CAS No. 2228320-39-4): Properties, Applications, and Research Insights

2-ethoxy-4-(1H-imidazol-4-yl)phenol (CAS No. 2228320-39-4) is a bioactive phenolic compound featuring a unique molecular structure combining an ethoxy-substituted phenol ring with an imidazole moiety. This hybrid structure has garnered significant attention in pharmaceutical and biochemical research due to its potential as a versatile scaffold for drug discovery. The compound's imidazole-phenol core is particularly intriguing, as it mimics structural motifs found in natural products and enzyme cofactors, making it a valuable candidate for medicinal chemistry applications.

Recent studies highlight the compound's relevance in addressing contemporary health challenges, such as oxidative stress-related disorders and microbial resistance. Researchers are actively exploring its antioxidant properties and potential as a multi-target therapeutic agent, aligning with current trends in precision medicine. The ethoxy group enhances the molecule's lipophilicity, potentially improving its bioavailability – a critical factor in drug development that resonates with frequent searches like "how to improve drug bioavailability" in scientific databases.

From a synthetic chemistry perspective, CAS 2228320-39-4 represents an interesting case study in heterocyclic compound synthesis. The convergent synthesis typically involves palladium-catalyzed coupling reactions, a topic frequently searched by organic chemists. Advanced characterization techniques including NMR spectroscopy and mass spectrometry confirm the compound's structural integrity, while computational chemistry approaches help predict its ADMET properties – another hot topic in current pharmaceutical research.

The compound's potential extends beyond therapeutics. Materials scientists are investigating its coordination chemistry with transition metals for catalytic applications, responding to growing interest in sustainable chemistry solutions. Its fluorescence properties also make it a candidate for bioimaging probes, connecting to trending searches about "new fluorescent biomarkers." These diverse applications position 2-ethoxy-4-(1H-imidazol-4-yl)phenol as a multipurpose chemical entity in interdisciplinary research.

Quality control aspects of CAS 2228320-39-4 are crucial for research reproducibility. Analytical methods development for this compound addresses common researcher queries about "HPLC method validation for novel compounds." The compound's stability under various conditions (pH, temperature) is frequently studied, with data showing optimal storage at -20°C under inert atmosphere – practical information highly valued by laboratory professionals.

Emerging research directions include exploring the compound's structure-activity relationships through systematic derivatization, a strategy aligning with current fragment-based drug design approaches. Computational studies predict favorable interactions with biological targets like kinases and GPCRs, connecting to popular searches about "computer-aided drug design." These investigations contribute to the growing chemical biology toolkit while offering insights into molecular recognition principles.

From a commercial perspective, 2-ethoxy-4-(1H-imidazol-4-yl)phenol serves as a valuable research chemical for academic and industrial laboratories. Its applications span from high-throughput screening libraries to specialized chemical probes development. The compound's availability through specialty chemical suppliers meets the needs of researchers investigating small molecule modulators of biological systems, a rapidly growing market segment in life sciences.

Environmental and safety assessments of CAS 2228320-39-4 follow standard green chemistry principles, addressing concerns about sustainable research practices. While not classified as hazardous under current regulations, proper handling procedures are recommended, including the use of personal protective equipment – a topic frequently searched by laboratory safety officers worldwide.

The future research landscape for this compound appears promising, with potential applications in theranostics (combining therapy and diagnosis) and smart materials development. Its structural features make it amenable to various chemical modifications, allowing researchers to fine-tune properties for specific applications – a flexibility that answers the growing demand for "modular chemical platforms" in advanced research.

In conclusion, 2-ethoxy-4-(1H-imidazol-4-yl)phenol (CAS No. 2228320-39-4) represents a compelling example of how carefully designed small molecules can address multiple contemporary scientific challenges. Its unique pharmacophore characteristics, synthetic accessibility, and versatile applications position it as a valuable tool in modern chemical and biological research, offering solutions to questions frequently posed in today's scientific discourse.